Cas no 2229503-61-9 (2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde)

2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde structure
2229503-61-9 structure
Product Name:2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde
CAS No:2229503-61-9
MF:C5H5N3O3
MW:155.111500501633
CID:5752352
PubChem ID:165966253
Update Time:2023-11-14

2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde
    • EN300-1773922
    • 2229503-61-9
    • Inchi: 1S/C5H5N3O3/c9-2-1-4-3-6-7-5(4)8(10)11/h2-3H,1H2,(H,6,7)
    • InChI Key: RVOIQOZUMSYYKH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=NN1)CC=O)=O

Computed Properties

  • Exact Mass: 155.03309103g/mol
  • Monoisotopic Mass: 155.03309103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 91.6Ų

2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1773922-0.05g
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EN300-1773922-0.5g
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$2017.0 2023-09-20
Enamine
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$2101.0 2023-05-23
Enamine
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Enamine
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Enamine
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